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An In-depth Technical Guide to the Copolymerization Process of Nylon 6/66

Introduction
Nylon, a family of synthetic polyamides, represents a cornerstone of the polymer industry,

renowned for its exceptional durability, strength, and resistance to wear. Among the various

types, Nylon 6 and Nylon 66 are the most commercially significant.[1][2] Nylon 6 is produced

via the ring-opening polymerization of ε-caprolactam, while Nylon 66 is synthesized through the

polycondensation of hexamethylenediamine and adipic acid.[2][3]

The copolymerization of these two nylons to form Nylon 6/66 offers a strategic approach to

tailor material properties, creating polymers that synergistically combine the characteristics of

both homopolymers. This modification can lead to enhanced flexibility, altered melting points,

and improved processability, expanding their applicability in fields ranging from textiles and

automotive components to advanced engineering plastics.[4][5][6] This guide provides a

comprehensive technical overview of the Nylon 6/66 copolymerization process, intended for

researchers and scientists in polymer chemistry and materials science.
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The synthesis of Nylon 6/66 copolymer involves two distinct polymerization reactions occurring

simultaneously, typically in a melt phase. The process is designed to create random

copolymers where units of Nylon 6 and Nylon 66 are interspersed along the polymer backbone.

[6]

Ring-Opening Polymerization of ε-Caprolactam (Nylon 6
Formation)
Nylon 6 is formed from the monomer ε-caprolactam through a ring-opening polymerization.[7]

This reaction is typically initiated by water, which hydrolyzes the caprolactam ring to form

aminocaproic acid. This linear molecule then initiates a series of condensation and addition

reactions with other caprolactam monomers, propagating the polymer chain. The process is

generally conducted at high temperatures, around 240-280°C.[7][8]

Step-Growth Polycondensation (Nylon 66 Formation)
Nylon 66 is a classic example of a step-growth condensation polymer.[9][10] It is synthesized

from two monomers: hexamethylenediamine (a diamine with six carbon atoms) and adipic acid

(a dicarboxylic acid with six carbon atoms), which gives the polymer its "66" designation.[1][9]

The reaction involves the formation of an amide bond between the amine group of one

monomer and the carboxylic acid group of the other, with the elimination of a water molecule.

To ensure a precise 1:1 molar ratio, the monomers are often first reacted to form a salt,

hexamethylenediammonium adipate, commonly known as "AH salt," which is then heated to

induce polycondensation.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1584677/docs?utm_src=pdf-body#copolymerization-process-of-nylon-6-66
https://www.researchgate.net/publication/272113440_Preparation_and_Properties_of_Nylon_666_Copolymer_with_a_Small_Proportion_of_Hexamethylene_Adipamide_Salt
https://en.wikipedia.org/wiki/Nylon_6
https://en.wikipedia.org/wiki/Nylon_6
https://pmc.ncbi.nlm.nih.gov/articles/PMC9856205/
https://fiveable.me/key-terms/organic-chem/nylon-66
https://pslc.ws/macrog/nysyn.htm
https://en.wikipedia.org/wiki/Nylon_66
https://fiveable.me/key-terms/organic-chem/nylon-66
https://portfolio-pplus.com/TechnologyTypes/Details/151
https://cdn.intratec.us/docs/reports/previews/nylon-66-e11a-b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nylon 6 Pathway

Nylon 66 Pathway

Copolymerization

ε-Caprolactam Aminocaproic AcidRing Opening

H₂O (Initiator)

-[NH-(CH₂)₅-CO]-nPolymerization Nylon 6/66 Copolymer

Hexamethylenediamine
(HMD)

AH SaltAdipic Acid -[NH-(CH₂)₆-NH-CO-(CH₂)₄-CO]-nPolycondensation 2n H₂Obyproduct

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ε-Caprolactam
(Molten)

Mixing Vessel

AH Salt Solution
(Aqueous)

Pre-polymerizer
(Evaporator)

Polycondensation
Reactor (Autoclave) Water Vapor

Water Removal

Extruder Water Vapor

Vacuum
Water Removal

Water Bath
Cooling

Strands

Pelletizer

Nylon 6/66 Pellets

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Analysis Molecular Weight & Composition Property Analysis

Synthesized
Nylon 6/66 Copolymer

FTIR Spectroscopy

Functional Groups

NMR Spectroscopy

Chemical Structure

GPC / SEC

Molecular Weight
Distribution

Pyrolysis-GC

Copolymer Ratio

DSC (Thermal)

Tm, Tg

Tensile Testing
(Mechanical)

Strength, Ductility

Comprehensive
Material Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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